Cas no 1803845-86-4 (Ethyl 2,6-diiodo-4-methoxybenzoate)

• Product Name: Ethyl 2,6-diiodo-4-methoxybenzoate
• CAS No: 1803845-86-4
• MF: C₁₀H₁₀I₂O₃
• MW: 431.993547916412
• CID: 4795071
• Update Time: 2025-10-28

Ethyl 2,6-diiodo-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-diiodo-4-methoxybenzoate

• Inchi： 1S/C10H10I2O3/c1-3-15-10(13)9-7(11)4-6(14-2)5-8(9)12/h4-5H,3H2,1-2H3
• InChI Key： SRBYUZXBRZUTPK-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1C(=O)OCC)I)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 2,6-diiodo-4-methoxybenzoate

Ethyl 2,6-Diiodo-4-Methoxybenzoate: A Comprehensive Overview

Ethyl 2,6-diiodo-4-methoxybenzoate, also known by its CAS number 1803845-86-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes an ethyl ester group attached to a benzoate ring substituted with two iodine atoms at the 2 and 6 positions and a methoxy group at the 4 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various chemical applications.

Recent studies have highlighted the potential of Ethyl 2,6-diiodo-4-methoxybenzoate in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing highly conductive polymers. The iodine substituents in the molecule are particularly useful for facilitating oxidative polymerization reactions, which are critical in the production of materials with enhanced electrical properties. This has opened up new avenues for applications in flexible electronics and energy storage devices.

Another area where Ethyl 2,6-diiodo-4-methoxybenzoate has shown promise is in catalysis. The methoxy group at the 4 position acts as an electron-donating substituent, which can modulate the reactivity of the molecule in various catalytic cycles. Recent experiments have demonstrated that this compound can serve as an efficient ligand in transition metal-catalyzed reactions, such as cross-coupling reactions. Its ability to stabilize metal centers while maintaining high catalytic activity makes it a valuable addition to the arsenal of organometallic chemists.

The synthesis of Ethyl 2,6-diiodo-4-methoxybenzoate typically involves a multi-step process that begins with the preparation of the corresponding benzoic acid derivative. The introduction of iodine atoms at specific positions on the aromatic ring requires precise control over reaction conditions to ensure regioselectivity. Once synthesized, the compound can be further functionalized to tailor its properties for specific applications. For example, substitution reactions can be employed to replace one or both iodine atoms with other groups, thereby expanding its versatility.

From an environmental perspective, Ethyl 2,6-diiodo-4-methoxybenzoate has been studied for its potential role in remediation technologies. Its ability to form stable complexes with heavy metals has been leveraged in designing materials for water purification systems. Recent research has focused on incorporating this compound into porous frameworks that can selectively adsorb contaminants from aqueous solutions. This application aligns with growing demands for sustainable and efficient environmental solutions.

In conclusion, Ethyl 2,6-diiodo-4-methoxybenzoate (CAS No: 1803845-86-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure enables it to serve as a building block for advanced materials, a catalyst in chemical reactions, and a component in environmental remediation technologies. As research continues to uncover new functionalities and applications for this compound, its significance in both academic and industrial settings is expected to grow further.